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Compound of Interest

Compound Name: Butyrate-Vitamin D3
CAS No.: 31316-20-8
Cat. No.: B1255719
Get Quote
. J

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the handling and disposal of Butyrate-
Vitamin D3. It is intended for researchers, scientists, and drug development professionals to
ensure the highest degree of safety and procedural integrity in the laboratory.

Immediate Safety and Hazard Information

Butyrate, in the form of butyric acid, is a corrosive and combustible liquid, while Vitamin D3
(Cholecalciferol) is classified as highly toxic and can be fatal if swallowed, inhaled, or in contact
with skin.[1][2][3][4][5] The combination of these substances requires stringent safety measures
to prevent exposure and ensure safe handling.

Hazard Classification Summary:
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OSHA Hazard Communication Standard (29

Substance e
CFR 1910.1200) Classification
Butyric Acid Corrosive, Combustible Liquid[2][4]
Acute Oral Toxicity (Category 2), Acute Dermal
o Toxicity (Category 2), Acute Inhalation Toxicity
Vitamin D3

(Category 2), Specific Target Organ Toxicity -
Repeated Exposure (Category 1)[1][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Butyrate-Vitamin

D3.
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Body Part PPE Recommendation Specifications
Must conform to OSHA's eye
) and face protection regulations
Chemical safety gogglesanda
Eyes/Face ) in 29 CFR 1910.133 or
face shield
European Standard EN166.[2]
[3]
Chemical-resistant gloves Always check the glove
Skin (e.g., Butyl rubber, Neoprene, manufacturer's compatibility
or Viton) chart.[2]
Protective clothing, including a
Bod lab coat. For larger quantities To prevent any possibility of
ody

or risk of splash, impervious

clothing is required.

skin contact.

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Required when working in
poorly ventilated areas or
when there is a potential for
inhalation of vapors or
aerosols. The specific type of
respirator and cartridge will
depend on the airborne
concentration of the
substance.[2][3]

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation:

o Ensure a properly calibrated and certified chemical fume hood is operational.[2]

 Verify that an emergency eyewash station and safety shower are accessible and have been

recently tested.[2]
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o Assemble all necessary materials, including Butyrate-Vitamin D3, solvents, reaction
vessels, and clearly labeled waste containers, inside the chemical fume hood.[2]

2. Handling:

o Always wear the full required PPE as detailed in the table above before handling the
substance.

e Conduct all work involving Butyrate-Vitamin D3 within a chemical fume hood to minimize
inhalation exposure.[3]

¢ Avoid the formation of dust and aerosols.[3]

o Use only spark-proof tools and equipment, especially when working with butyric acid.
o Keep containers tightly closed when not in use.[3]

3. Spill Response:

o Small Spills: In the event of a small spill, neutralize the acid with a suitable absorbent
material like sodium bicarbonate or a commercial acid neutralizer.[2] Ventilate the area and
wear appropriate PPE during cleanup.

e Large Spills: For larger spills, evacuate the area immediately and follow your institution's
emergency procedures.[2]

Disposal Plan
1. Waste Characterization:
o Waste containing Butyrate-Vitamin D3 must be classified as hazardous chemical waste.[6]

» Do not mix this waste with other waste streams to prevent creating a more complex
hazardous mixture.[6]

2. Waste Collection and Storage:
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o Collect all waste, including contaminated PPE and absorbent materials, in a designated,
compatible, and clearly labeled hazardous waste container.

o Keep waste containers securely sealed and store them in a designated satellite
accumulation area that is at or near the point of generation.[6]

3. Final Disposal:

o Dispose of Butyrate-Vitamin D3 waste and any contaminated materials in strict accordance
with all federal, state, and local regulations.[2][6]

» Arrange for disposal through a licensed professional waste disposal service.[6]

o Do not dispose of Butyrate-Vitamin D3 down the drain, as this can lead to environmental
contamination.[6]

Experimental Workflow and Safety Diagram
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Caption: Workflow for handling Butyrate-Vitamin D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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